Cas no 1448065-88-0 (N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide)

• Product Name: N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide
• CAS No: 1448065-88-0
• MF: C₁₆H₂₅NO₄S₂
• MW: 359.504002332687
• CID: 6511988
• PubChem ID: 71804905
• Update Time: 2025-07-01

N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide
• N-[(3-methoxythiolan-3-yl)methyl]-4-(2-methylpropoxy)benzene-1-sulfonamide
• N-[(3-METHOXYTHIOLAN-3-YL)METHYL]-4-(2-METHYLPROPOXY)BENZENESULFONAMIDE
• AKOS024557312
• 1448065-88-0
• F6420-0817
• 4-isobutoxy-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide

• Inchi： 1S/C16H25NO4S2/c1-13(2)10-21-14-4-6-15(7-5-14)23(18,19)17-11-16(20-3)8-9-22-12-16/h4-7,13,17H,8-12H2,1-3H3
• InChI Key： JUCKVPSCNBWUQS-UHFFFAOYSA-N
• SMILES： S1CCC(CNS(C2C=CC(=CC=2)OCC(C)C)(=O)=O)(C1)OC

Computed Properties

• Exact Mass: 359.12250063g/mol
• Monoisotopic Mass: 359.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.3Ų

Additional information on N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide

Introduction to N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 1448065-88-0)

N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide) is a sophisticated organic compound characterized by its complex molecular structure and diverse functional groups. This compound, identified by the CAS number 1448065-88-0, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of both thiol and sulfonamide moieties in its structure suggests a unique set of chemical properties that make it a promising candidate for further investigation.

The molecular framework of N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the 1-position and an ethyl chain terminated by a thiol group at the 3-position. Additionally, the benzene ring is also linked to an isobutyl group via an oxygen atom at the 4-position. This arrangement of functional groups imparts distinct reactivity and binding capabilities, making the compound a valuable tool in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them integral components in many therapeutic agents. The incorporation of a thiol group in N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide introduces additional potential interactions with biological targets, further enhancing its pharmacological relevance.

One of the most compelling aspects of this compound is its structural versatility. The combination of a benzene ring, sulfonamide, thiol, and isobutyl ether groups allows for diverse modifications and derivatization strategies. These modifications can be tailored to optimize specific biological activities or to improve pharmacokinetic properties. For instance, the thiol group can participate in disulfide bond formation, which is crucial for stabilizing protein structures and modulating enzyme activity.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging therapeutic challenges. Researchers have been exploring novel sulfonamides as potential treatments for resistant bacterial infections and as inhibitors of key enzymes involved in cancer progression. The unique structure of N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide positions it as a candidate for such applications. Its ability to interact with biological targets through multiple binding sites suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The synthesis of N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the thiolan backbone, followed by functionalization with the sulfonamide group and subsequent attachment of the isobutyl ether moiety. Each step requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may possess significant therapeutic potential. In vitro studies have demonstrated that derivatives similar to N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide can inhibit the activity of certain enzymes associated with inflammation and cancer. Additionally, their ability to form stable disulfide bonds may make them useful in developing targeted drug delivery systems.

The role of computational chemistry in understanding the behavior of complex molecules like N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates for clinical trials. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The future prospects for N-(3-methoxythiolan-3-yl)methyl-4-(2-methylpropoxy)benzene-1-sulfonamide are promising. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential. Ongoing research aims to elucidate its mechanism of action and explore new applications in medicine and biotechnology. With its unique structural features and versatile reactivity, this sulfonamide derivative represents a significant advancement in pharmaceutical chemistry.